1-{1-[(2-butyl-5-chloro-1H-imidazol-4-yl)methyl]piperidin-3-yl}pyrrolidin-2-one

• IUPAC Name: 1-[1-[(2-butyl-4-chloro-1H-imidazol-5-yl)methyl]piperidin-3-yl]pyrrolidin-2-one
• InChI: InChI=1S/C17H27ClN4O/c1-2-3-7-15-19-14(17(18)20-15)12-21-9-4-6-13(11-21)22-10-5-8-16(22)23/h13H,2-12H2,1H3,(H,19,20)
• InChI Key: CHDLHXVHZHSRNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=C(N1)CN2CCCC(C2)N3CCCC3=O)Cl
• Molecular Formula: C17H27ClN4O
• Molecular Weight: 338.9 g/mol

Description

1-{1-[(2-butyl-5-chloro-1H-imidazol-4-yl)methyl]piperidin-3-yl}pyrrolidin-2-one is a useful research compound. Its molecular formula is C17H27ClN4O and its molecular weight is 338.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 338.1873392 g/mol and the complexity rating of the compound is 408. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neonicotinoid Insecticides and Imidacloprid

Research on imidacloprid, a compound with structural similarity to the query, focuses on its role as a neonicotinoid insecticide. Studies have detailed its effects on human health following exposure, providing insights into toxicology and safety profiles necessary for developing safer pesticides and understanding human exposure risks (Wu, Lin, & Cheng, 2001).

Metabolism and Disposition Studies

Investigations into the metabolism and disposition of compounds with complex structures, similar to the query, contribute to pharmacokinetics and pharmacodynamics knowledge. For example, research on BMS-690514, an inhibitor targeting multiple receptors, has elucidated its absorption, metabolization, and excretion profiles in humans, providing a framework for understanding similar compounds' behavior within biological systems (Christopher et al., 2010).

Environmental Exposure and Public Health

Studies on environmental exposure to chemicals, like organophosphorus and pyrethroid pesticides, offer insights into potential public health impacts. Such research emphasizes the importance of monitoring and regulating chemical exposures to protect vulnerable populations, including children (Babina et al., 2012).

Carcinogenic Potential of Heterocyclic Amines

Research into the carcinogenic potential of heterocyclic amines in cooked meats has implications for dietary guidelines and cancer risk assessment. Studies focusing on the formation, metabolism, and exposure to these compounds can guide public health recommendations and food preparation practices to minimize cancer risks (Ushiyama et al., 1991).